5-(3-methoxyphenyl)-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3a,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(1H,5H)-dione

• IUPAC Name: 5-(3-methoxyphenyl)-3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• InChI: InChI=1S/C21H18N6O4/c1-12-6-3-4-9-15(12)19-22-16(31-24-19)11-26-18-17(23-25-26)20(28)27(21(18)29)13-7-5-8-14(10-13)30-2/h3-10,17-18H,11H2,1-2H3
• InChI Key: VOJPFSXZPYTVJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CN3C4C(C(=O)N(C4=O)C5=CC(=CC=C5)OC)N=N3
• Molecular Formula: C21H18N6O4
• Molecular Weight: 418.4 g/mol

Description

5-(3-methoxyphenyl)-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3a,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(1H,5H)-dione is a useful research compound. Its molecular formula is C21H18N6O4 and its molecular weight is 418.413. The purity is usually 95%.
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Scientific Research Applications

Anti-protozoal Activity

Compounds containing 1,2,4-oxadiazole and 1,2,3-triazole, similar to the specified chemical, have been investigated for their potential anti-protozoal activities. These compounds exhibit biological activities, including anti-protozoal effects, which are significant in the field of medicinal chemistry for treating protozoal infections (Dürüst et al., 2012).

Antimicrobial Properties

Research on 1,2,4-triazole derivatives, which share structural similarities with the specified compound, reveals their potential in combating microbial infections. These compounds have demonstrated effectiveness against various microorganisms, marking their importance in developing new antimicrobial agents (Bektaş et al., 2007).

Inhibition of Caspase-3

Studies on similar triazole compounds indicate their potential as inhibitors against caspase-3, an enzyme involved in apoptosis. This property is crucial for developing treatments for diseases where controlling apoptosis is beneficial (Jiang & Hansen, 2011).

Antioxidant and Anticancer Activities

Compounds with azole, diazole, oxadiazole, thiadiazole, and triazole fragments, similar to the specified chemical, have shown promising antioxidant and anticancer activities. This makes them valuable for further exploration in cancer therapy and as antioxidants (Anusevičius et al., 2015).

Synthesis and Structural Studies

The synthesis and structural determination of compounds related to the specified chemical are essential for understanding their chemical properties and potential applications in various fields, such as materials science and pharmaceuticals (Kariuki et al., 2022).